Cas no 186086-34-0 (Boronic acid, [3-(diethylamino)phenyl]-)

• Product Name: Boronic acid, [3-(diethylamino)phenyl]-
• CAS No: 186086-34-0
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• MDL: MFCD22570730
• CID: 3830750
• PubChem ID: 21988856
• Update Time: 2025-07-02

Boronic acid, [3-(diethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-(diethylamino)phenyl]-
• (3-(diethylaMino)phenyl)boronic acid
• EN300-843227
• 186086-34-0
• SCHEMBL1047734
• 3-(DIETHYLAMINO)PHENYLBORONICACID
• 3-(DIETHYLAMINO)PHENYLBORONIC ACID
• [3-(diethylamino)phenyl]boronic acid

• MDL： MFCD22570730
• Inchi： 1S/C10H16BNO2/c1-3-12(4-2)10-7-5-6-9(8-10)11(13)14/h5-8,13-14H,3-4H2,1-2H3
• InChI Key： SKNCEZKZEPMSMK-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(N(CC)CC)=C1

Computed Properties

• Exact Mass: 193.1274089Da
• Monoisotopic Mass: 193.1274089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Boronic acid, [3-(diethylamino)phenyl]-

Boronic acid, [3-(diethylamino)phenyl]-: A Key Intermediate in Modern Medicinal Chemistry

Boronic acid, [3-(diethylamino)phenyl]-, with the CAS number 186086-34-0, is a significant compound in the realm of medicinal chemistry. Its unique structural features make it a valuable intermediate in the synthesis of various therapeutic agents. This introduction delves into the compound's properties, applications, and its role in the latest advancements in pharmaceutical research.

The molecular structure of Boronic acid, [3-(diethylamino)phenyl]- consists of a boronic acid functional group attached to a phenyl ring substituted with a diethylamino group. This configuration imparts distinct chemical reactivity and solubility characteristics, making it particularly useful in organic synthesis. Boronic acids, in general, are known for their ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling, which is a cornerstone of modern drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acid derivatives due to their versatility and efficacy. One of the most notable applications is in the development of targeted cancer therapies. Boron-containing compounds have shown promise in treatments such as boron neutron capture therapy (BNCT), where Boronic acid, [3-(diethylamino)phenyl]- can serve as a precursor for more complex molecules designed to selectively target cancer cells.

The diethylamino group in the structure of Boronic acid, [3-(diethylamino)phenyl]- enhances its solubility in polar solvents and improves its bioavailability when incorporated into drug molecules. This feature is particularly advantageous in formulations intended for oral or injectable administration. Researchers have leveraged these properties to develop novel antiviral and anti-inflammatory agents that exhibit high selectivity and low toxicity.

Recent studies have highlighted the role of Boronic acid, [3-(diethylamino)phenyl]- in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and inflammation. By designing molecules that inhibit specific proteases, researchers can develop treatments for conditions such as HIV/AIDS and rheumatoid arthritis. The boronic acid moiety provides a scaffold for creating highly specific inhibitors that bind tightly to their target enzymes.

The synthesis of Boronic acid, [3-(diethylamino)phenyl]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve yield and purity. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in drug discovery.

In conclusion, Boronic acid, [3-(diethylamino)phenyl]- (CAS no. 186086-34-0) is a versatile compound with significant implications in medicinal chemistry. Its unique structural properties and reactivity make it an indispensable tool for developing innovative therapeutic agents. As research continues to uncover new applications for boronic acid derivatives, compounds like this are poised to play an even greater role in addressing some of the most pressing challenges in healthcare today.